Cas no 2060045-42-1 (2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid)

• Product Name: 2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid
• CAS No: 2060045-42-1
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• MDL: MFCD30498932
• CID: 5163809
• PubChem ID: 137703276
• Update Time: 2025-07-28

2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetic acid, 3-(1-methylpropoxy)-
• 2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid

• MDL： MFCD30498932
• Inchi： 1S/C9H13NO4/c1-3-6(2)13-8-4-7(14-10-8)5-9(11)12/h4,6H,3,5H2,1-2H3,(H,11,12)
• InChI Key： XTOUBVVLWTXHAH-UHFFFAOYSA-N
• SMILES： O1C(CC(O)=O)=CC(OC(C)CC)=N1

Additional information on 2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid

Comprehensive Overview of 2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid (CAS No. 2060045-42-1): Properties, Applications, and Industry Insights

The chemical compound 2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid (CAS No. 2060045-42-1) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As researchers and manufacturers seek innovative solutions for drug discovery, agrochemical development, and material science, this compound stands out for its versatile oxazole-based framework and carboxylic acid functionality. Its molecular architecture, featuring a butan-2-yloxy side chain, contributes to distinct physicochemical characteristics that make it valuable for specialized applications.

In the pharmaceutical sector, 2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid has shown promise as a building block for novel small molecule therapeutics. The oxazole ring system is known to exhibit bioactive properties, and when combined with the acetic acid moiety, it creates opportunities for targeted molecular interactions. Recent studies highlight its potential in modulating enzyme activity and serving as a precursor for anti-inflammatory agents, aligning with the growing demand for precision medicine approaches.

The agrochemical industry has also explored CAS 2060045-42-1 for its role in developing next-generation crop protection products. Its structural features may contribute to enhanced bioavailability in plant systems, addressing challenges related to pesticide resistance and environmental persistence. This aligns with current trends toward sustainable agriculture and the search for eco-friendly alternatives to conventional agrochemicals.

From a synthetic chemistry perspective, the compound's heterocyclic core presents interesting opportunities for structure-activity relationship studies. The presence of both ether and carboxylic acid functional groups allows for diverse derivatization pathways, making it a valuable intermediate in medicinal chemistry and material science applications. Researchers are particularly interested in its potential for creating functional materials with tailored properties.

Quality control and analytical characterization of 2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity standards required for research and industrial applications. The growing emphasis on quality by design (QbD) principles in chemical manufacturing has further increased the importance of robust analytical protocols for compounds like this.

Market trends indicate rising interest in specialty chemicals like CAS 2060045-42-1, particularly from the pharmaceutical intermediates sector. The global push for innovative therapeutics and green chemistry solutions has created new opportunities for niche compounds with unique structural features. Industry analysts project steady growth in demand for such fine chemicals over the coming decade.

Environmental considerations surrounding 2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid have prompted research into its biodegradation pathways and ecotoxicological profile. These studies are crucial for ensuring compliance with increasingly stringent environmental regulations and addressing concerns about chemical sustainability. The compound's potential for green synthesis routes is another area of active investigation.

For researchers working with 2060045-42-1, proper storage conditions and handling procedures are essential to maintain stability and prevent degradation. The compound's solubility characteristics and pH sensitivity require careful consideration during experimental design, particularly for biological assays and formulation development.

Future research directions for 2-3-(butan-2-yloxy)-1,2-oxazol-5-ylacetic acid may explore its potential in catalysis, coordination chemistry, and as a scaffold for molecular recognition systems. The compound's versatility positions it as an interesting subject for structure-based drug design and computational chemistry studies, particularly in the context of fragment-based lead discovery.

As the scientific community continues to investigate CAS 2060045-42-1, its potential applications in personalized medicine, smart materials, and sustainable chemistry solutions are likely to expand. The compound represents an excellent example of how molecular innovation can address contemporary challenges in healthcare, agriculture, and technology while adhering to principles of scientific advancement and environmental responsibility.